Cas no 2171636-84-1 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid
• CAS No: 2171636-84-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6023136
• PubChem ID: 165878415
• Update Time: 2025-06-08

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid
• EN300-1536241
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylhexanamido]methyl}butanoic acid
• 2171636-84-1

• Inchi： 1S/C27H34N2O5/c1-4-18(26(31)32)15-28-25(30)24(14-13-17(2)3)29-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23-24H,4,13-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： YECBOXVHULFWFR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC)=O)CCC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid (CAS No. 2171636-84-1): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid (CAS No. 2171636-84-1) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-L-Leucine-L-Alanine, is a derivative of the amino acid leucine and is widely used in the synthesis of peptides and proteins due to its unique structural properties and functional groups.

The chemical structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is commonly used to mask the amino functionality during peptide synthesis. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for stepwise peptide synthesis. Additionally, the compound contains a methyl group on the hexane chain, which adds steric hindrance and influences the conformational flexibility of the molecule.

In recent years, significant advancements have been made in understanding the role of Fmoc-L-Leucine-L-Alanine in various biological processes. One notable area of research is its application in the development of therapeutic peptides. Peptides are increasingly being explored as potential drugs due to their high specificity and low toxicity. However, their use is often limited by issues such as poor stability and rapid degradation in vivo. The Fmoc protecting group in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid can help address these challenges by providing temporary protection during synthesis, allowing for the creation of more stable and functional peptides.

Another important application of this compound is in the field of protein engineering. The ability to precisely control the amino acid sequence and conformational properties of proteins is crucial for developing novel enzymes, antibodies, and other biologics. The use of Fmoc-L-Leucine-L-Alanine in solid-phase peptide synthesis (SPPS) has been shown to improve the efficiency and yield of peptide production, making it an essential tool for researchers working in this area.

Recent studies have also highlighted the potential of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid in drug delivery systems. The compound's unique structure allows it to be incorporated into nanoparticles or other delivery vehicles, enhancing the solubility and bioavailability of therapeutic agents. This has opened up new avenues for treating diseases such as cancer, where targeted drug delivery can significantly improve treatment outcomes.

In addition to its applications in drug development and protein engineering, Fmoc-L-Leucine-L-Alanine has also been studied for its potential use in diagnostic tools. Peptides labeled with this compound can be used to create highly specific probes for detecting biomarkers associated with various diseases. This approach has shown promise in early detection and monitoring of conditions such as Alzheimer's disease and certain types of cancer.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid typically involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form peptide bonds, and deprotection to reveal the active amino functionality. Advances in synthetic methods have made these processes more efficient and scalable, enabling large-scale production for both research and commercial applications.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylhexanamidomethyl}butanoic acid (CAS No. 2171636-84-1) is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for researchers working on peptide synthesis, protein engineering, drug delivery systems, and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.